Sodium hydrogen sulfate, technical grade
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Sodium hydrogen sulfate, also known as sodium bisulfate, is an inorganic compound with the chemical formula NaHSO₄. It appears as a white to light yellow crystalline solid or powder and is characterized by its hygroscopic nature, meaning it readily absorbs moisture from the air. The compound is soluble in water, producing an acidic solution with a typical pH of around 1.4 for a 0.1 molar solution . Sodium hydrogen sulfate is often used in various industrial applications due to its properties, including its ability to act as a mild acid and a source of sulfate ions.
- Neutralization Reaction: It can react with strong bases to form sodium sulfate and water.
- Decomposition: When heated, sodium hydrogen sulfate can decompose into sodium pyrosulfate.
- Reaction with Sodium Chloride: At high temperatures, it can react with sodium chloride to produce sodium hydrogen sulfate and hydrogen chloride gas.
These reactions illustrate the compound's versatility in both acid-base chemistry and thermal stability.
Sodium hydrogen sulfate can be synthesized through several methods:
- Neutralization of Sulfuric Acid: By neutralizing sulfuric acid with sodium hydroxide:
- Reaction of Sodium Chloride with Sulfuric Acid: This method involves heating sodium chloride with sulfuric acid:
- From Sodium Sulfate: Sodium hydrogen sulfate can also be produced by the partial hydrolysis of sodium sulfate in concentrated sulfuric acid.
These methods highlight the compound's synthesis from readily available starting materials.
Sodium hydrogen sulfate has a wide range of applications across various industries:
- pH Control: It is commonly used to lower the pH of water in swimming pools and industrial processes.
- Cleaning Agent: Employed in metal cleaning and finishing processes due to its acidic properties.
- Analytical Reagent: Utilized in laboratories for various analytical procedures.
- Dyeing and Textile Industry: Acts as a dyeing aid and flux in mineral decomposition processes .
- Food Industry: Occasionally used as a food additive for pH regulation.
Research on the interactions of sodium hydrogen sulfate primarily focuses on its reactivity with other chemicals rather than biological interactions. It has been shown to interact with strong bases and oxidizing agents, leading to potential hazards if not handled properly. Its compatibility with various materials makes it useful in industrial applications, but care must be taken regarding its hygroscopic nature which can affect storage conditions .
Sodium hydrogen sulfate shares similarities with several other compounds, particularly those containing sulfate groups. Here are some comparable compounds:
| Compound Name | Chemical Formula | Key Characteristics |
|---|---|---|
| Sodium Sulfate | Na₂SO₄ | Neutral salt, less acidic than sodium hydrogen sulfate |
| Potassium Hydrogen Sulfate | KHSO₄ | Similar properties but contains potassium instead of sodium |
| Ammonium Hydrogen Sulfate | (NH₄)HSO₄ | Soluble in water, used similarly but contains ammonium |
| Calcium Hydrogen Sulfate | Ca(HSO₄)₂ | Less soluble; used mainly in construction materials |
Uniqueness of Sodium Hydrogen Sulfate
Sodium hydrogen sulfate is unique due to its dual role as both an acidifying agent and a source of sulfate ions, making it versatile for various applications from industrial processes to veterinary medicine. Its ability to form acidic solutions distinguishes it from neutral salts like sodium sulfate, which do not exhibit such properties.
Sodium hydrogen sulfate is an acid salt formed by the partial neutralization of sulfuric acid (H₂SO₄) with sodium hydroxide (NaOH) or sodium chloride (NaCl). Its molecular formula, NaHSO₄, reflects its composition: one sodium ion (Na⁺), one hydrogen ion (H⁺), and one sulfate ion (SO₄²⁻). The compound is systematically named sodium hydrogen sulfate under IUPAC nomenclature, though it is also known by synonyms such as sodium bisulfate, nitre cake, and sodium acid sulfate.
Key Physical and Chemical Properties
| Property | Value |
|---|---|
| Molecular Weight | 120.06 g/mol |
| Melting Point | 315 °C |
| Density | 2.1 g/cm³ |
| Water Solubility | 28.6 g/100 mL (20 °C) |
| pH (1M Solution) | <1 |
| Hygroscopicity | High (anhydrous form) |
| Stability | Decomposes above 315 °C |
The compound’s acidic nature is evident in its aqueous solutions, which exhibit a pH below 1 at 1M concentration. Its hygroscopic granular form makes it suitable for industrial handling, though it requires storage in airtight containers to prevent moisture absorption. Sodium hydrogen sulfate is incompatible with strong bases (e.g., NaOH), oxidizing agents (e.g., NaOCl), and carbonates, as these interactions can lead to hazardous reactions or decomposition.
Historical Development in Industrial Applications
The industrial production of sodium hydrogen sulfate is inextricably linked to the Mannheim process, developed in the early 20th century. This method involves the reaction of sodium chloride with concentrated sulfuric acid in a cast-iron kiln, yielding hydrogen chloride (HCl) and sodium hydrogen sulfate as intermediates:
$$
\text{NaCl} + \text{H}2\text{SO}4 \rightarrow \text{HCl} + \text{NaHSO}_4 \quad \text{(exothermic, 20–150 °C)}
$$
A subsequent endothermic reaction at 600–700 °C produces sodium sulfate (Na₂SO₄):
$$
\text{NaCl} + \text{NaHSO}4 \rightarrow \text{HCl} + \text{Na}2\text{SO}_4
$$
The Mannheim furnace, with its acid-resistant brick lining and rotating rabble arms, revolutionized large-scale production by enabling continuous operation and efficient heat management. Historically, sodium hydrogen sulfate was also a byproduct of the Leblanc process for sodium carbonate (Na₂CO₃), though this method became obsolete with the advent of the Solvay process.
Role in Modern Chemical Manufacturing
In contemporary industry, technical-grade sodium hydrogen sulfate serves as a multipurpose agent across sectors:
Water Treatment
As a pH reducer, sodium hydrogen sulfate neutralizes alkaline water in municipal and industrial systems. Its high solubility and controlled reactivity make it preferable to stronger acids like HCl, minimizing corrosion risks while achieving target pH levels. For example, in cooling towers, it prevents scale formation by maintaining slightly acidic conditions.
Cleaning and Descaling
The compound’s acidic properties enable it to dissolve mineral deposits (e.g., calcium carbonate) in household and industrial cleaning formulations. It is a key ingredient in toilet bowl cleaners and metal descaling agents, where it reacts with limescale as follows:
$$
\text{CaCO}3 + 2\text{NaHSO}4 \rightarrow \text{CaSO}4 + \text{Na}2\text{SO}4 + \text{CO}2 + \text{H}_2\text{O}
$$
Textile Industry
In dyeing processes, sodium hydrogen sulfate acidifies dye baths to enhance color fixation on fabrics. By lowering the pH to 4–5, it improves the uptake of cationic dyes on cellulose fibers, reducing dye waste and improving colorfastness.
Chemical Synthesis
The compound is a precursor to sodium pyrosulfate (Na₂S₂O₇), produced via thermal decomposition at 280 °C:
$$
2\text{NaHSO}4 \rightarrow \text{Na}2\text{S}2\text{O}7 + \text{H}_2\text{O}
$$
Sodium pyrosulfate is utilized as a flux in metallurgy and a catalyst in organic reactions.
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145226-95-5
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